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Compound of Interest

Compound Name: n'-(2-Chloroacetyl)benzohydrazide
CAS No.: 50677-24-2
Cat. No.: B1270347
Get Quote
. J

Technical Monograph: N'-(2-Chloroacetyl)benzohydrazide

Executive Summary & Molecular Identity

N'-(2-Chloroacetyl)benzohydrazide (CAS: 50677-24-2) serves as a critical electrophilic
intermediate in the synthesis of nitrogen-containing heterocycles. Structurally, it possesses a
"warhead" configuration: a benzoyl hydrazine backbone terminated by a reactive

-chloroketone. This bifunctionality allows it to serve as a linchpin precursor for 1,3,4-
oxadiazoles, 1,2,4-triazines, and thiadiazoles—scaffolds ubiquitous in modern drug discovery
for their antimicrobial and anticancer profiles.

This guide details the validated synthesis, physicochemical properties, and downstream
applications of this compound, emphasizing process control to minimize di-acylated
byproducts.

Molecular Fingerprint
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Identifier Value

CAS Number 50677-24-2

IUPAC Name N'-(2-Chloroacetyl)benzohydrazide
Synonyms 1-Benzoyl-2-(chloroacetyl)hydrazine; Benzoic

acid 2-(chloroacetyl)hydrazide

C
H
Molecular Formula
CIN
O
Molecular Weight 212.63 g/mol
SMILES C1=CC=C(C=C1)C(=O)NNC(=0)CCI
InChl Key WGMBYJNNXDASJS-UHFFFAQOYSA-N

Physicochemical Profile

Understanding the physical behavior of this intermediate is vital for purification and storage.

The compound exhibits limited solubility in non-polar solvents, necessitating polar aprotic

systems for optimal reactivity.
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Property Metric Contextual Note
White to off-white crystalline Discoloration indicates

Appearance . . R
solid hydrolysis or oxidation.

Sharp range indicates high
Melting Point 162-165 °C purity; broadens significantly
with di-acyl impurities.

Poor solubility in water and
Solubility DMSO, DMF, hot Ethanol hexane facilitates precipitation-
based purification.

Density ~1.3 g/cm3 (Predicted) —

Susceptible to nucleophilic

Electrophilic ( ttack (S
attac

Reactivity

-halo)
2) at the methylene carbon.

Synthetic Architecture

The synthesis of N'-(2-Chloroacetyl)benzohydrazide is a classic nucleophilic acyl
substitution. However, the presence of two nucleophilic nitrogens in the hydrazine moiety
requires strict stoichiometry and temperature control to prevent the formation of the symmetric
1,2-bis(chloroacetyl)hydrazine or 1,2-dibenzoylhydrazine.

Mechanism of Action

The reaction proceeds via the attack of the terminal amino group of benzohydrazide on the
carbonyl carbon of chloroacetyl chloride. A base scavenger is required to neutralize the
liberated HCI, driving the equilibrium forward.

Benzohydrazide L. . N'-(2-Chloroacetyl)
(Nucleophile) — R _,w benzohydrazide
0-5°C, TEA/K2CO3 Acylation _ ! Tetrahedral 1
Solvent: DCM or DMF ! Intermediate } ........
e T~ - e
Chioroacety! Chloride { T —
(Electrophile)
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Figure 1: Synthetic workflow for the selective mono-acylation of benzohydrazide.

Validated Experimental Protocol

Reagents:

Benzohydrazide (10 mmol, 1.36 g)

Chloroacetyl chloride (10 mmol, 1.13 g) [Warning: Lachrymator]

Triethylamine (TEA) (12 mmol) or K

CO

(anhydrous)

Dichloromethane (DCM) (dry, 50 mL)
Procedure:

o Preparation: Dissolve benzohydrazide in dry DCM in a round-bottom flask. If solubility is an
issue, add a catalytic amount of DMF or switch solvent to THF.

o Base Addition: Add TEA to the solution. Cool the mixture to 0-5 °C using an ice bath. Critical:
Low temperature suppresses the reactivity of the second nitrogen, favoring mono-acylation.

o Acylation: Add chloroacetyl chloride dropwise over 30 minutes. Maintain temperature below
5 °C.

o Reaction: Allow the mixture to warm to room temperature and stir for 3—5 hours. Monitor via
TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).

o Work-up:
o Wash the organic layer with water (2 x 20 mL) to remove amine salts.

o Wash with saturated NaHCO
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to remove unreacted acid chloride byproducts.

o Dry over anhydrous Na

SO
and evaporate solvent.[1]

 Purification: Recrystallize the crude solid from ethanol to yield needle-like crystals.

Reactivity & Transformation: The Oxadiazole Hub

The primary utility of N'-(2-Chloroacetyl)benzohydrazide lies in its ability to undergo
intramolecular cyclodehydration. This transformation yields 2-(chloromethyl)-5-phenyl-1,3,4-
oxadiazole, a scaffold containing a reactive chloromethyl group that can be further
functionalized with amines or thiols to generate diverse libraries of bioactive compounds.

Cyclization Mechanism
Under dehydrating conditions (e.g., POCI

), the carbonyl oxygen attacks the imidoyl intermediate, closing the ring.
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Figure 2: Dehydrative cyclization pathway to the 1,3,4-oxadiazole pharmacophore.

Therapeutic Utility & Applications

The N'-(2-Chloroacetyl)benzohydrazide motif is rarely the final drug; it is the architectural
enabler.

o Antimicrobial Agents: The resulting oxadiazole derivatives often exhibit specific binding to
bacterial cell wall synthesis enzymes. The chloromethyl group allows for the attachment of
piperazine or morpholine rings, enhancing bioavailability.

e Anticancer Kinase Inhibitors: The planar oxadiazole ring serves as a bioisostere for amide
bonds, positioning substituents to interact with ATP-binding pockets in kinases.
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» Antitubercular Activity: Hydrazide derivatives are historically significant in tuberculosis
treatment (e.g., Isoniazid). Modifications at the chloroacetyl site have been explored to
overcome resistance mechanisms.

Safety & Handling Protocols
Hazard Classification:
e Skin/Eye lIrritant: The

-chlorocarbonyl moiety is an alkylating agent. It can covalently bind to nucleophilic residues
in proteins (cysteine/lysine).

o Sensitizer: Repeated exposure may cause allergic contact dermatitis.

Handling Requirements:

o PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.
» Ventilation: All operations involving Chloroacetyl chloride or POCI

must be performed in a functioning fume hood.

e Quenching: Unreacted chloroacetyl chloride should be quenched with aqueous sodium
bicarbonate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [N'-(2-Chloroacetyl)benzohydrazide CAS number and
molecular identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270347/docs#n-2-chloroacetyl-benzohydrazide-cas-
number-and-molecular-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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